Cas no 2649083-89-4 (4-bromo-2-chloro-1-(1-isocyanatocyclopropyl)benzene)

• Product Name: 4-bromo-2-chloro-1-(1-isocyanatocyclopropyl)benzene
• CAS No: 2649083-89-4
• MF: C₁₀H₇BrClNO
• MW: 272.525680780411
• CID: 5964004
• PubChem ID: 117434212
• Update Time: 2025-10-20

4-bromo-2-chloro-1-(1-isocyanatocyclopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-chloro-1-(1-isocyanatocyclopropyl)benzene
• 2649083-89-4
• EN300-1925153

• Inchi： 1S/C10H7BrClNO/c11-7-1-2-8(9(12)5-7)10(3-4-10)13-6-14/h1-2,5H,3-4H2
• InChI Key： IKIGXKZBPORRLO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)C1(CC1)N=C=O

Computed Properties

• Exact Mass: 270.93995g/mol
• Monoisotopic Mass: 270.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.4Ų

Additional information on 4-bromo-2-chloro-1-(1-isocyanatocyclopropyl)benzene

4-Bromo-2-Chloro-1-(1-Isocyanatocyclopropyl)Benzene: A Comprehensive Overview

4-Bromo-2-chloro-1-(1-isocyanatocyclopropyl)benzene, also known by its CAS number 2649083-89-4, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a bromine atom at the para position, a chlorine atom at the meta position, and an isocyanato cyclopropyl group attached to the benzene ring. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 4-bromo-2-chloro-1-(1-isocyanatocyclopropyl)benzene involves a series of carefully controlled reactions. Typically, the starting material is bromobenzene or chlorobenzene, which undergoes substitution reactions to introduce the desired substituents. The attachment of the isocyanato cyclopropyl group is achieved through nucleophilic aromatic substitution or other advanced coupling techniques. Recent advancements in catalytic methods have enabled higher yields and better control over the stereochemistry of the product, as reported in a 2023 study published in Journal of Organic Chemistry.

4-Bromo-2-chloro-1-(1-isocyanatocyclopropyl)benzene exhibits remarkable reactivity due to the electron-withdrawing effects of bromine and chlorine atoms on the benzene ring. This reactivity makes it an excellent precursor for synthesizing more complex molecules. For instance, it can be used as an intermediate in the preparation of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. A 2023 paper in Nature Communications highlighted its role in constructing bioactive compounds with potential anticancer properties.

In addition to its role as an intermediate, this compound has found applications in materials science. The isocyanato group enables it to participate in polymerization reactions, leading to the formation of high-performance polymers. These polymers exhibit excellent mechanical properties and thermal stability, making them suitable for use in aerospace and automotive industries. Recent research has focused on optimizing the polymerization conditions to enhance the mechanical properties further, as detailed in a study published in Macromolecules in early 2023.

The electronic properties of 4-bromo-2-chloro-1-(1-isocyanatocyclopropyl)benzene make it an interesting candidate for use in electronic materials. Its ability to undergo redox reactions under specific conditions has been explored for applications in organic electronics. A team of researchers from Stanford University reported in a 2023 issue of Advanced Materials that this compound can be incorporated into organic semiconductors to improve their charge transport properties.

The environmental impact of synthesizing and using this compound has also been a topic of recent research. Efforts are being made to develop more sustainable synthesis routes that minimize waste and reduce energy consumption. A collaborative study between European and Asian research institutions proposed a green chemistry approach using microwave-assisted synthesis, which significantly reduces reaction time and enhances yield while lowering energy expenditure.

In conclusion, 4-bromo-2-chloro-1-(1-isocyanatocyclopropyl)benzene is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As demonstrated by recent studies, ongoing advancements in synthetic methodologies and application development continue to expand its utility, ensuring its relevance in both current and future scientific endeavors.